N-cyclohexyl-2-(3-oxo-5-phenacylsulfanyl-2H-imidazo[1,2-c]quinazolin-2-yl)acetamide

• IUPAC Name: N-cyclohexyl-2-(3-oxo-5-phenacylsulfanyl-2H-imidazo[1,2-c]quinazolin-2-yl)acetamide
• InChI: InChI=1S/C26H26N4O3S/c31-22(17-9-3-1-4-10-17)16-34-26-29-20-14-8-7-13-19(20)24-28-21(25(33)30(24)26)15-23(32)27-18-11-5-2-6-12-18/h1,3-4,7-10,13-14,18,21H,2,5-6,11-12,15-16H2,(H,27,32)
• InChI Key: ZODSURRUHJRCJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)CC2C(=O)N3C(=N2)C4=CC=CC=C4N=C3SCC(=O)C5=CC=CC=C5
• Molecular Formula: C26H26N4O3S
• Molecular Weight: 474.6 g/mol

Description

N-cyclohexyl-2-(3-oxo-5-phenacylsulfanyl-2H-imidazo[1,2-c]quinazolin-2-yl)acetamide is a useful research compound. Its molecular formula is C26H26N4O3S and its molecular weight is 474.58. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-(3-oxo-5-phenacylsulfanyl-2H-imidazo[1,2-c]quinazolin-2-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-(3-oxo-5-phenacylsulfanyl-2H-imidazo[1,2-c]quinazolin-2-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Pesticidal Activities

• A study by Misra and Gupta (1982) in "Pesticide Science" detailed the synthesis of similar quinazolinone derivatives, including compounds with significant antibacterial and insecticidal activities (Misra & Gupta, 1982).

Anticancer and Antibacterial Activity

• Berest et al. (2011) in "European Journal of Medicinal Chemistry" synthesized novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazoline-6-yl)thio]acetamides and found significant in vitro anticancer and antibacterial activity, particularly against lung and CNS cancer cell lines (Berest et al., 2011).

Synthesis and Antiviral Activity

• Nosulenko et al. (2014) reported on the synthesis of related compounds, highlighting their moderate to high antiviral activity against certain strains, suggesting potential in developing new antiviral agents (Nosulenko et al., 2014).

Analgesic and Anti-inflammatory Agents

• Alagarsamy et al. (2009) synthesized novel 3-cyclohexyl-2-substituted hydrazino-quinazolin-4(3H)-ones, with one compound in particular showing more potent analgesic and anti-inflammatory activities compared to standard drugs (Alagarsamy et al., 2009).

Additional Synthesis and Application Studies

• Various other studies have explored the synthesis of related compounds and their potential applications, such as in the treatment of infectious diseases, as antimicrobial agents, and in cancer research. These studies include work by Kovalenko et al. (2012), Li et al. (2009), and Khoza et al. (2015) (Kovalenko et al., 2012), (Li et al., 2009), (Khoza et al., 2015).